3-(pyrimidin-2-ylamino)-N-(thiophen-2-yl)azetidine-1-carboxamide

• IUPAC Name: 3-(pyrimidin-2-ylamino)-N-thiophen-2-ylazetidine-1-carboxamide
• InChI: InChI=1S/C12H13N5OS/c18-12(16-10-3-1-6-19-10)17-7-9(8-17)15-11-13-4-2-5-14-11/h1-6,9H,7-8H2,(H,16,18)(H,13,14,15)
• InChI Key: POIBSNIEFUJJEJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)NC2=CC=CS2)NC3=NC=CC=N3
• Molecular Formula: C12H13N5OS
• Molecular Weight: 275.33 g/mol

Description

3-(pyrimidin-2-ylamino)-N-(thiophen-2-yl)azetidine-1-carboxamide, also known as PTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. PTA is a small molecule that has been found to have a unique mechanism of action, making it a promising candidate for the development of new drugs and therapies.

Scientific Research Applications

Synthesis and Antimicrobial Activities

• Antimicrobial and Antitubercular Activities : A study involved the synthesis of pyrimidine-azetidinone analogues, demonstrating significant antimicrobial activity against various bacterial and fungal strains, as well as in vitro antituberculosis activity against Mycobacterium tuberculosis. This suggests potential applications of similar compounds in developing antibacterial and antituberculosis drugs (Chandrashekaraiah et al., 2014).

Heterocyclic Synthesis

• Thienopyrimidine Synthesis : Research on novel transformations of amino and carbonyl/nitrile groups in Gewald thiophenes for thienopyrimidine synthesis highlights the synthetic versatility of these compounds. This work lays the groundwork for developing new molecules with potential therapeutic applications (Pokhodylo et al., 2010).

Antibacterial and Antibiotic Synthesis

• New Antibiotic and Antibacterial Drugs : The synthesis of thiophene-2-carboxamide derivatives and their evaluation as antibiotics against Gram-positive and Gram-negative bacteria showcase the role of such compounds in the discovery of new antibiotic and antibacterial agents (Ahmed, 2007).

Anticancer Activities

• Antitumor Activity : A study on the direct metallation of thienopyrimidines and functionalized derivatives screened for anticancer activities revealed significant activity towards liver, human breast, and cervix carcinoma cell lines, indicating the potential of these compounds in cancer therapy (Snégaroff et al., 2009).

Antioxidant Properties

• Antioxidant Activities : The synthesis of thieno[2,3-d]pyrimidine derivatives as antimicrobial and anti-inflammatory agents highlighted their remarkable activity toward fungi and bacteria. This research supports the exploration of these compounds for antioxidant and anti-inflammatory applications (Tolba et al., 2018).